Cas no 874959-74-7 (4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane structure

874959-74-7 structure

Product Name:4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane

CAS No:874959-74-7

Molecular Formula:C₁₁H₁₇BO₂S

Molecular Weight:224.127482175827

MDL:MFCD18383149

CID:1899139

PubChem ID:59007088

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(5-methyl-3-thienyl)-
- 4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(5-methyl-3-thienyl)-1,3,2-dioxaborolane (ACI)
- 4,4,5,5-Tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane
- 5-Methylthiophene-3-boronic acid pinacol ester
- (5-METHYLTHIOPHEN-3-YL)BORONIC ACID PINACOL ESTER
- 4,4,5,5-tetraMethyl-2-(5-Methylthiophen-3-yl)-1,3,2-dioxaborolane
- KYIXDBCAGADZAW-UHFFFAOYSA-N
- DB-241461
- CS-0096071
- 4,4,5,5-Tetramethyl-2-(5-methyl-3-thienyl)-1,3,2-dioxaborolane
- FS-6293
- 5-Methylthiophene-3-boronic Acid Pinacol Ester
- Z1336745157
- MFCD18383149
- AT11000
- 874959-74-7
- EN300-156337
- AKOS017552720
- 4,4,5,5,-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane
- SCHEMBL4241056
- ZJB95974
- +Expand
- MDL： MFCD18383149
- InChIKey： KYIXDBCAGADZAW-UHFFFAOYSA-N
- Inchi： 1S/C11H17BO2S/c1-8-6-9(7-15-8)12-13-10(2,3)11(4,5)14-12/h6-7H,1-5H3
- SMILES： O1C(C)(C)C(C)(C)OB1C1C=C(C)SC=1

Computed Properties

Exact Mass: 224.1042311g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 224.1042311g/mol
Heavy Atom Count: 15
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 46.7Å²

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IF3W-100mg	1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(5-methyl-3-thienyl)-	874959-74-7	97%	100mg	$93.00	2024-04-20
A2B Chem LLC	AI58588-100mg	4,4,5,5-Tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane	874959-74-7	97%	100mg	$85.00	2024-04-19
Aaron	AR00IFC8-100mg	1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(5-methyl-3-thienyl)-	874959-74-7	97%	100mg	$58.00
abcr	AB472574-250 mg	4,4,5,5-Tetramethyl-2-(5-methyl-3-thienyl)-1,3,2-dioxaborolane	874959-74-7		250mg	€257.10	2023-04-21
Ambeed	A141759-100mg	4,4,5,5-Tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane	874959-74-7	97%	100mg	$116.0	2024-08-02
Chemenu	CM217841-1g	4,4,5,5-Tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane	874959-74-7	97%	1g	$433	2021-08-04
Enamine	EN300-156337-0.05g	4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane	874959-74-7	95%	0.05g	$86.0	2023-05-06
eNovation Chemicals LLC	Y0979014-1g	4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane	874959-74-7	95%	1g	$430	2022-09-11
TRC	T303233-10mg	4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane	874959-74-7		10mg	$ 50.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1166711-100mg	4,4,5,5-Tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane	874959-74-7	97%	100mg	￥425.00	2024-04-27

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane Synthesis

Synthetic Circuit 1

73183-34-3

29421-92-9

874959-74-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 24 h, 85 °C

Reference

Simple anthracene derivatives: different mechanoluminescence properties tailored only by a thiophene group

Miao, Jun; et al, Materials Chemistry Frontiers, 2021, 5(18), 6865-6872

Synthetic Circuit 2

73183-34-3

29421-92-9

874959-74-7

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Phenothiazine Solvents: Acetonitrile ; 48 h, 45 °C

Reference

Visible Light-Induced Borylation of C-O, C-N, and C-X Bonds

Jin, Shengfei; et al, Journal of the American Chemical Society, 2020, 142(3), 1603-1613

Synthetic Circuit 3

25015-63-8

554-14-3

874959-74-7

476004-80-5

Reaction Conditions

1.1 Catalysts: (SP-4-3)-Carbonylchlorobis(trimethylphosphine)rhodium ; 8 h
1.2 Reagents: Oxygen ; 5 min

Reference

Efficient Rh-catalyzed C-H borylation of arene derivatives under photochemical conditions

Bheeter, Charles Beromeo; et al, Organic & Biomolecular Chemistry, 2015, 13(41), 10336-10340

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane Raw materials

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane Preparation Products

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:874959-74-7)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane Related Literature

1. Metal–organic anion receptors: trans-functionalised platinum complexes†‡

Matthew G. Fisher,Philip A. Gale,Mark E. Light,Stephen J. Loeb Chem. Commun., 2008, 5695-5697
2. Back cover

Lab Chip, 2017,17, 2139-2140
3. Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†

S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
4. Optical tweezing using tunable optical lattices along a few-mode silicon waveguide†

J.-B. Jager,M. Tardif,E. Picard,E. Hadji,F. de Fornel,B. Cluzel Lab Chip, 2018,18, 1750-1757
5. A method for the direct injection and analysis of small volume human blood spots and plasma extracts containing high concentrations of organic solvents using revered-phase 2D UPLC/MS

Jennifer L. Simeone,Dan S. Root,Claude R. Mallet,Ian D. Wilson Analyst, 2015,140, 1921-1931
6. Hierarchical wrinkling on elastomeric Janus spheres

Ana C. Trindade,João P. Canejo,Pedro Brogueira,Maria Helena Godinho J. Mater. Chem., 2012,22, 22044-22049
7. A nanoscale dendrimer-based Fe24 cluster: synthesis and molecular self-assembly

Junfeng Geng,Hongwei Li,Wilhelm T. S. Huck,Brian F. G. Johnson Chem. Commun., 2004, 2122-2123
8. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
9. Organocatalyzed aerobic oxidative Robinson-type annulation of 2-isocyanochalcones: expedient synthesis of phenanthridines†

Jinhuan Dong,Yang Men,Yifei Li Chem. Commun., 2017,53, 1739-1742
10. Synthesis and characterization of guanidinate tin(ii) complexes for ring-opening polymerization of cyclic esters†

Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471

874959-74-7 (4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:874959-74-7)4,4,5,5-tetramethyl-2-(5-methylthiophen-3-yl)-1,3,2-dioxaborolane

Purity:99%/99%/99%

Quantity:250mg/1g/5g

Price($):174.0/389.0/512.0